Cas no 1270506-85-8 (4-chloro-2-(morpholin-3-yl)phenol)

• Product Name: 4-chloro-2-(morpholin-3-yl)phenol
• CAS No: 1270506-85-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6427416
• PubChem ID: 82613259
• Update Time: 2025-08-05

4-chloro-2-(morpholin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(morpholin-3-yl)phenol
• EN300-1985523
• 1270506-85-8

• Inchi： 1S/C10H12ClNO2/c11-7-1-2-10(13)8(5-7)9-6-14-4-3-12-9/h1-2,5,9,12-13H,3-4,6H2
• InChI Key： XUYIDURSYNSFJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1COCCN1)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-chloro-2-(morpholin-3-yl)phenol

Recent Advances in the Study of 4-chloro-2-(morpholin-3-yl)phenol (CAS: 1270506-85-8)

In recent years, the compound 4-chloro-2-(morpholin-3-yl)phenol (CAS: 1270506-85-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine-phenol hybrid structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-chloro-2-(morpholin-3-yl)phenol. Recent publications have highlighted novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, cost-effective synthesis method that reduces the number of steps while maintaining high enantiomeric purity. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-chloro-2-(morpholin-3-yl)phenol exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have shown its efficacy as a modulator of protein kinases, suggesting potential applications in treating cancers and autoimmune diseases. A recent study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on PI3Kδ, a kinase implicated in B-cell malignancies, with an IC50 value in the nanomolar range.

Furthermore, the compound's pharmacokinetic profile has been a focal point of recent research. Studies have explored its bioavailability, metabolic stability, and tissue distribution, providing valuable insights for drug development. For example, a 2024 preclinical study highlighted its favorable blood-brain barrier penetration, opening avenues for potential neurological applications. However, challenges such as metabolic clearance rates and off-target effects remain areas for further optimization.

In conclusion, 4-chloro-2-(morpholin-3-yl)phenol (CAS: 1270506-85-8) represents a promising scaffold in medicinal chemistry, with recent advances underscoring its therapeutic potential and synthetic feasibility. Ongoing research aims to address remaining challenges and expand its applications, positioning it as a candidate for future drug development pipelines. Collaborative efforts between academic and industrial researchers will be pivotal in translating these findings into clinical benefits.